Cas no 1353053-69-6 (L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester)

L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester is a fluorinated proline derivative commonly utilized in peptide synthesis and medicinal chemistry. The incorporation of difluoro substitution enhances conformational rigidity and metabolic stability, making it valuable for modifying peptide backbones. The tert-butyl ester group provides steric protection, improving solubility and facilitating selective deprotection under mild acidic conditions. This compound is particularly useful in the design of protease-resistant peptides and bioactive analogs, where fluorination can influence binding affinity and pharmacokinetic properties. Its synthetic versatility allows for efficient incorporation into solid-phase peptide synthesis (SPPS) protocols, offering researchers a reliable tool for structural and functional studies.
L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester structure
1353053-69-6 structure
Product Name:L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester
CAS No:1353053-69-6
MF:C9H15F2NO2
MW:207.217709779739
CID:5217928
Update Time:2025-05-20

L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester
    • tert-butyl (S)-4,4-difluoropyrrolidine-2-carboxylate
    • Inchi: 1S/C9H15F2NO2/c1-8(2,3)14-7(13)6-4-9(10,11)5-12-6/h6,12H,4-5H2,1-3H3/t6-/m0/s1
    • InChI Key: ORKRSLURHDAZKN-LURJTMIESA-N
    • SMILES: C(OC(C)(C)C)(=O)[C@@H]1CC(F)(F)CN1

L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Bestfluorodrug
YFF00155-0.5g
tert-butyl (S)-4,4-difluoropyrrolidine-2-carboxylate
1353053-69-6 97%
0.5g
¥2028 2023-09-19
Bestfluorodrug
YFF00155-1.0g
tert-butyl (S)-4,4-difluoropyrrolidine-2-carboxylate
1353053-69-6 97%
1.0g
¥3300 2023-01-04
Bestfluorodrug
YFF00155-1g
tert-butyl (S)-4,4-difluoropyrrolidine-2-carboxylate
1353053-69-6 97%
1g
¥3300 2023-09-19
Enamine
EN300-5391854-0.05g
tert-butyl (2S)-4,4-difluoropyrrolidine-2-carboxylate
1353053-69-6
0.05g
$432.0 2023-05-31
Enamine
EN300-5391854-0.1g
tert-butyl (2S)-4,4-difluoropyrrolidine-2-carboxylate
1353053-69-6
0.1g
$564.0 2023-05-31
Enamine
EN300-5391854-0.25g
tert-butyl (2S)-4,4-difluoropyrrolidine-2-carboxylate
1353053-69-6
0.25g
$806.0 2023-05-31
Enamine
EN300-5391854-0.5g
tert-butyl (2S)-4,4-difluoropyrrolidine-2-carboxylate
1353053-69-6
0.5g
$1269.0 2023-05-31
Enamine
EN300-5391854-1.0g
tert-butyl (2S)-4,4-difluoropyrrolidine-2-carboxylate
1353053-69-6
1g
$1629.0 2023-05-31
Enamine
EN300-5391854-2.5g
tert-butyl (2S)-4,4-difluoropyrrolidine-2-carboxylate
1353053-69-6
2.5g
$3191.0 2023-05-31
Enamine
EN300-5391854-5.0g
tert-butyl (2S)-4,4-difluoropyrrolidine-2-carboxylate
1353053-69-6
5g
$4722.0 2023-05-31

L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester Related Literature

Additional information on L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester

Introduction to L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester (CAS No. 1353053-69-6)

L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1353053-69-6, is a fluorinated derivative of L-proline. This compound has garnered significant attention in the field of pharmaceutical chemistry and biotechnology due to its unique structural properties and potential applications. The presence of fluorine atoms and an ester group in its molecular structure imparts distinct physicochemical characteristics, making it a valuable candidate for various synthetic and biological studies.

The molecular structure of L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester consists of a proline backbone with two fluorine atoms substituting at the 4-position and a dimethyl ester group at the 1-position. This modification enhances the compound's stability and reactivity, making it useful in the synthesis of more complex molecules. The fluorine atoms contribute to increased lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated amino acids due to their role in improving pharmacokinetic profiles of drugs. L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester is no exception and has been explored in several research avenues. One notable area is its application as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacological properties. The fluorinated proline derivative serves as an excellent scaffold for creating such mimetics.

Recent studies have demonstrated the utility of L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester in developing novel inhibitors for enzyme targets. Enzymes play a crucial role in numerous biological pathways, and modulating their activity can lead to therapeutic benefits. The fluorinated amino acid derivative has been shown to interact with specific enzyme active sites, thereby inhibiting their function. This has opened up new possibilities for drug discovery in areas such as cancer therapy and infectious diseases.

The synthesis of L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods are employed to achieve high yields and purity. The challenges associated with handling fluorinated compounds necessitate specialized equipment and expertise to ensure safety and efficiency.

From a biological perspective, L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester has shown promise in modulating protein-protein interactions. Proteins often interact with each other to form functional complexes that are essential for cellular processes. By incorporating this fluorinated proline derivative into peptides or proteins, researchers can alter these interactions in a controlled manner. This approach has potential applications in developing targeted therapies for neurological disorders and autoimmune diseases.

The role of L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester in drug development extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as an active pharmaceutical ingredient (API). Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties when tested in preclinical models. These properties include good solubility, stability under physiological conditions, and low toxicity levels.

In conclusion,L-Proline, 4,4-difluoro-, 1,1-dimethylethyl ester (CAS No. 1353053-69-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for synthesizing peptidomimetics and enzyme inhibitors. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in advancing drug discovery efforts worldwide.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen